4-(N-butyl-N-methylsulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide

• IUPAC Name: 4-[butyl(methyl)sulfamoyl]-N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• InChI: InChI=1S/C24H29N5O5S2/c1-5-6-15-29(4)36(33,34)22-11-7-19(8-12-22)23(30)27-20-9-13-21(14-10-20)35(31,32)28-24-25-17(2)16-18(3)26-24/h7-14,16H,5-6,15H2,1-4H3,(H,27,30)(H,25,26,28)
• InChI Key: BNXDHNMSJZHFIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC(=CC(=N3)C)C
• Molecular Formula: C24H29N5O5S2
• Molecular Weight: 531.7 g/mol

Description

4-(N-butyl-N-methylsulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide is a useful research compound. Its molecular formula is C24H29N5O5S2 and its molecular weight is 531.65. The purity is usually 95%.
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Scientific Research Applications

Inhibition of Carbonic Anhydrases

Compounds similar to 4-(N-butyl-N-methylsulfamoyl)-N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide, particularly those with sulfonamide groups, have been explored for their inhibitory effects on carbonic anhydrase (CA) isoenzymes. For instance, aromatic sulfonamide inhibitors have shown nanomolar half maximal inhibitory concentrations (IC50) against several CA isoenzymes, such as hCA I, hCA II, hCA IV, and hCA XII. These compounds exhibit varying affinities for different CA isoenzymes, highlighting their potential for targeted therapeutic applications and diagnostic tools (Supuran, Maresca, Gregáň, & Remko, 2013).

Interaction with Bovine Serum Albumin

Another research area involves the synthesis of compounds and their interactions with proteins such as bovine serum albumin (BSA). Studies involving p-hydroxycinnamic acid amides have investigated their binding constants, number of binding sites, and the thermodynamic parameters of their interactions with BSA. These studies provide insights into the molecular interactions and potential pharmacokinetic behaviors of similar compounds, which could be relevant for drug delivery and therapeutic efficacy assessments (Meng, Zhu, Zhao, Yu, & Lin, 2012).

Antimicrobial Activity

The synthesis of related compounds, such as methyl (2Z)-4-aryl-2-{4-[(4,6-dimethylpyrimidin-2-yl)-sulfamoyl]phenylamino}-4-oxobut-2-enoates, and their subsequent transformation into silver salts have been explored for antimicrobial activities. These studies contribute to the development of new antimicrobial agents and enhance our understanding of the relationship between chemical structure and biological activity (Gein, Bobrovskaya, Mashkina, Novikova, Makhmudov, Yankin, Danilov, Hvolis, Belonogova, & Gulyaev, 2020).